Cas no 64277-22-1 (1,1-Dimethoxy-N,N-dimethyl-1-butanamine)

1,1-Dimethoxy-N,N-dimethyl-1-butanamine structure
64277-22-1 structure
Product Name:1,1-Dimethoxy-N,N-dimethyl-1-butanamine
CAS No:64277-22-1
MF:C8H19NO2
MW:161.24196267128
CID:58169
PubChem ID:13074823
Update Time:2025-04-18

1,1-Dimethoxy-N,N-dimethyl-1-butanamine Chemical and Physical Properties

Names and Identifiers

    • 1,1-Dimethoxy-N,N-dimethyl-1-butanamine
    • 4-(N,N-dimethylamino)butanal dimethyl acetal
    • 1,1-dimethoxy-N,N-dimethylbutan-1-amine
    • 4-Dimethylaminobutyaldehyde dimethyl acetal
    • AKOS030228089
    • DTXSID70517397
    • 64277-22-1
    • SCHEMBL11252739
    • Inchi: 1S/C8H19NO2/c1-6-7-8(10-4,11-5)9(2)3/h6-7H2,1-5H3
    • InChI Key: DNPQBYAXYLQWCQ-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC)(N(C)C)OC

Computed Properties

  • Exact Mass: 161.14167
  • Monoisotopic Mass: 161.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • Density: 0.892
  • Boiling Point: 164 ºC
  • Flash Point: 25 ºC
  • Refractive Index: 1,421
  • PSA: 21.7

1,1-Dimethoxy-N,N-dimethyl-1-butanamine Security Information

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